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Compound of Interest

Compound Name: Ketac Cem Radiopaque

Cat. No.: B1179176

Technical Support Center: Ketac Cem Radiopaque

This technical support guide provides troubleshooting information and frequently asked
guestions regarding the effect of the powder-to-liquid ratio on the working time of Ketac Cem
Radiopaque. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the manufacturer's recommended powder-to-liquid ratio for Ketac Cem
Radiopaque, and what is the expected working time at this ratio?

The recommended mixing ratio for Ketac Cem Radiopaque is one level scoop of powder to
two drops of liquid.[1][2] This corresponds to a powder-to-liquid weight ratio of 3.8:1.[1] At a
room temperature of 23°C (73°F) and 50% relative humidity, the working time, including mixing,
is 3 minutes and 30 seconds.[1][3][4][5]

Q2: How does altering the powder-to-liquid ratio affect the working time of Ketac Cem
Radiopaque?

Altering the powder-to-liquid ratio directly impacts the working time. A higher powder-to-liquid
ratio (i.e., more powder) will accelerate the setting reaction and shorten the working time.[1][6]
Conversely, a lower powder-to-liquid ratio (i.e., less powder) will result in a longer working time.
However, it is important to note that deviating from the recommended ratio can also affect other
properties of the cement, such as its strength and solubility.[7][8]
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Q3: What are other factors that can influence the working time of Ketac Cem Radiopaque?

Besides the powder-to-liquid ratio, several other factors can affect the working time of glass
ionomer cements like Ketac Cem Radiopaque:

o Temperature: Higher temperatures will shorten the working time, while lower temperatures
will extend it.[1] Mixing on a cooled glass slab can help to prolong the working time.[1]

e Mixing Time: While some studies suggest that increasing mixing time does not significantly
reduce the setting time, prolonged mixing can accelerate the reaction and decrease the
working time.[9][10]

o Humidity: The instructions for use specify a relative humidity of 50%.[1] Variations in humidity
can potentially affect the setting reaction.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Working time is too short.

The powder-to-liquid ratio is

too high (too much powder).

Ensure you are using one
level, uncompressed scoop of
powder for every two drops of
liquid.

The ambient temperature is
too high.

Mix the cement in a cooler
environment or on a cooled

glass slab.

The powder and liquid were
not mixed immediately after

dispensing.

Mix the components
immediately after dispensing to
maximize the available working
time.

Working time is too long.

The powder-to-liquid ratio is

too low (not enough powder).

Verify the correct powder-to-
liquid ratio is being used. A mix
that is too thin may lead to

pulpitis.[1]

The ambient temperature is

too low.

Mix the cement at the
recommended room
temperature of 20-25°C (68-
77°F).[1]

Inconsistent working times

between batches.

Inaccurate dispensing of

powder or liquid.

Ensure the powder bottle is
shaken to fluff the powder
before dispensing a level
scoop.[11] Hold the liquid
bottle vertically to dispense

uniform drops.

Variations in environmental
conditions.

Standardize the temperature
and humidity in the working

area as much as possible.

Data Summary
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The following table provides an overview of the expected working time of Ketac Cem
Radiopaque at different powder-to-liquid ratios under standard temperature conditions
(23°C/73°F). Please note that values other than the manufacturer's recommendation are
illustrative and based on the general principle that a higher powder-to-liquid ratio reduces

working time.
Powder-to-Liquid Ratio (by . Expected Working Time
. Consistency . . .
weight) (including mixing)
30:1 Thinner > 4 minutes 30 seconds
3.8 : 1 (Recommended) Viscid 3 minutes 30 seconds
45:1 Thicker < 2 minutes 30 seconds

Experimental Protocols

Objective: To determine the effect of varying the powder-to-liquid ratio on the working time of
Ketac Cem Radiopaque.

Materials:

+ Ketac Cem Radiopaque powder and liquid

e Mixing pad and spatula

o Stopwatch

e 1SO 9917-1:2007 compliant penetrometer or similar device

e Environmental chamber or temperature-controlled room (23°C £ 1°C, 50% * 5% relative
humidity)

Methodology:

» Conditioning: Acclimatize all materials and equipment to the controlled environmental
conditions for at least 2 hours prior to testing.
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» Dispensing:

o Group 1 (Recommended Ratio): Dispense one level scoop of powder and two drops of
liquid (3.8:1 w/w).

o Group 2 (Lower P/L Ratio): Dispense a pre-weighed amount of powder and liquid to
achieve a 3.0:1 ratio.

o Group 3 (Higher P/L Ratio): Dispense a pre-weighed amount of powder and liquid to
achieve a 4.5:1 ratio.

e Mixing:
o Start the stopwatch immediately upon combining the powder and liquid.

o Mix the components according to the manufacturer's instructions (add all powder to the
liquid at once) for the recommended time (e.g., 15-20 seconds) to achieve a
homogeneous paste.[1][12]

e Working Time Determination (ISO 9917-1):
o Immediately after mixing, begin testing the consistency of the cement.

o The working time is defined as the period from the start of mixing until the cement no
longer adheres to a clean, dry probe or can no longer be manipulated without disruption.

o Alternatively, using a penetrometer, the working time ends when the needle fails to
penetrate to a specific depth.

o Data Recording: Record the working time for each group. Repeat the experiment at least
three times for each ratio to ensure reproducibility.

Visualizations
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Factors Influencing Working Time
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Caption: Factors affecting the working time of Ketac Cem Radiopaque.
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Caption: Experimental workflow for determining working time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [effect of powder to liquid ratio on Ketac Cem
Radiopaque working time]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1179176#effect-of-powder-to-liquid-ratio-on-ketac-
cem-radiopaque-working-time]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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